2-(2-(Bromomethyl)phenyl)-2H-1,2,3-triazole

• CAS No.: 1313237-25-0
• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 2-[2-(bromomethyl)phenyl]triazole
• InChI: InChI=1S/C9H8BrN3/c10-7-8-3-1-2-4-9(8)13-11-5-6-12-13/h1-6H,7H2
• InChI Key: HXULVNADRAEHMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CBr)N2N=CC=N2

Description

2-(2-(Bromomethyl)phenyl)-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C9H8BrN3 and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (2-(2H-1,2,3-triazol-2-yl)phenyl)methanol (37 mg, 0.209 mmol) in THF (1 mL), PBr3 (0.024 mL, 0.251 mmol) was added and the mixture was heated at 70° C. for 20 min. The mixture was cooled to rt, poured into saturated aqueous NaHCO3 solution and extracted with dichloromethane (2×). The organic layer was dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by flash-column chromatography over silicagel (eluent: gradient 10%-100% ethyl acetate/heptane) to yield the title compound (28 mg, 54%). [1H NMR (400 MHz, DMSO-d6) ♀ ppm 8.17 (s, 2H), 7.69 (ddd, J=7.59, 3.58, 1.63 Hz, 2H), 7.53 (dqd, J=14.74, 7.51, 7.51, 7.51, 1.63 Hz, 2H), 4.96 (s, 2H); LCMS RtA=1.02, [M+H]+=238.2/240.2].